Cas no 2229608-49-3 (1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine)

• Product Name: 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine
• CAS No: 2229608-49-3
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5759116
• PubChem ID: 165669388
• Update Time: 2025-05-23

1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1745185
• 1-[4-(propan-2-yl)cyclohexyl]cyclobutan-1-amine
• 2229608-49-3
• 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine

• Inchi： 1S/C13H25N/c1-10(2)11-4-6-12(7-5-11)13(14)8-3-9-13/h10-12H,3-9,14H2,1-2H3
• InChI Key： OAKIOWNKWDMURV-UHFFFAOYSA-N
• SMILES： NC1(CCC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine

Introduction to 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine (CAS No. 2229608-49-3)

1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2229608-49-3, exhibits a unique structural framework that makes it a promising candidate for various chemical and biological applications. The molecular structure of this amine derivative consists of a cyclobutane ring substituted with a cyclohexyl group at the 1-position and a propyl group at the 4-position, creating a complex and versatile scaffold for further chemical modifications and functionalizations.

The significance of this compound lies in its potential utility as a building block in the synthesis of more complex molecules. In recent years, there has been a growing interest in the development of novel pharmacophores that can interact with biological targets in unique ways. The structural features of 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine, including its rigid cyclobutane ring and the presence of both cyclohexyl and propyl substituents, make it an attractive candidate for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. The cycloalkylamine core is a common motif in many bioactive molecules, and modifications to this core can lead to significant changes in pharmacological properties. Researchers have been exploring various derivatives of cycloalkylamines to identify new therapeutic agents with improved efficacy and reduced side effects. The unique structural features of 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine make it a valuable starting point for such investigations.

Recent studies have highlighted the importance of molecular rigidity in drug design, as rigid structures can enhance binding affinity and selectivity towards biological targets. The cyclobutane ring in 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine provides this rigidity, which can be advantageous in developing drugs that require precise interactions with their targets. Additionally, the presence of both cyclohexyl and propyl groups allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this compound. These synthetic strategies not only highlight the synthetic prowess but also open up new avenues for the preparation of related molecules.

In addition to its potential in drug discovery, 1-4-(propan-2-yl)cyclohexylcyclobutan-1-amine has shown promise in materials science applications. The unique structural motifs present in this compound can be exploited to design novel polymers and materials with enhanced properties. For instance, its rigid cyclic structure can contribute to thermal stability, making it suitable for high-performance materials used in harsh environments.

The biological activity of 1-4-(propan-2-y)cyclohexylcyclobutan--1--amine has been explored through various computational and experimental studies. Molecular modeling techniques have been used to predict how this compound might interact with different biological targets, providing insights into its potential pharmacological effects. These studies suggest that the compound could exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for treating various diseases.

One area where this compound has shown particular promise is in the treatment of neurological disorders. The ability of cycloalkylamines to modulate neurotransmitter systems makes them attractive candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Further research is needed to fully elucidate the mechanisms by which 1--4--(propan--2--y)cyclohexylcyclobutan--1--amine exerts its effects, but preliminary findings are encouraging.

The development of new synthetic methodologies is also an important aspect of research involving 1--4--(propan--2--y)cyclohexylcyclobutan--1--amine. Innovations in synthetic chemistry can lead to more efficient and sustainable ways to produce this compound, which is crucial for large-scale applications. Green chemistry principles are being integrated into these synthetic processes to minimize waste and reduce environmental impact.

In conclusion, 1--4--(propan--2--y)cyclohexylcyclobutan--1--amine (CAS No. 2229608----49----3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for designing novel bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.